Cas no 2229082-59-9 (tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate
• CAS No: 2229082-59-9
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6577332
• PubChem ID: 165708712
• Update Time: 2025-10-28

tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate
• 2229082-59-9
• tert-butyl N-[2-amino-1-(3-bromo-2-methoxyphenyl)ethyl]carbamate
• EN300-1903055

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(18)17-11(8-16)9-6-5-7-10(15)12(9)19-4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： FGUQTNKOEPFAEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 2229082-59-9)

The compound tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 2229082-59-9) is a specialized carbamate derivative with significant relevance in pharmaceutical research and organic synthesis. Its unique structural features, including a tert-butyl group, a bromo-methoxy aromatic ring, and an aminoethyl backbone, make it a valuable intermediate for developing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound’s CAS No. 2229082-59-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Its bromo and methoxy substituents offer versatile sites for further functionalization, aligning with trends in structure-activity relationship (SAR) studies and click chemistry.

From a synthetic perspective, tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate is synthesized via multi-step organic reactions, often involving Boc protection of amines and aryl bromination. The tert-butyl carbamate (Boc) group is a cornerstone in peptide synthesis, ensuring stability during complex transformations. This compound’s chiral center also makes it a candidate for asymmetric synthesis, a hot topic in green chemistry and catalysis research.

The pharmacological potential of CAS No. 2229082-59-9 is underscored by its structural similarity to neuroactive compounds. For instance, the 2-methoxyphenyl moiety is common in dopamine receptor ligands, while the bromo substituent enhances binding affinity in certain kinase inhibitors. These attributes have sparked interest in its use for neurodegenerative disease research, such as Alzheimer’s and Parkinson’s drug development.

Analytical characterization of tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). Purity thresholds (>98%) are critical for its utility in preclinical studies, a focus area for contract research organizations (CROs). The compound’s stability under various pH conditions is another key research topic, particularly for oral drug formulation.

In the context of sustainable chemistry, efforts to optimize the synthesis of CAS No. 2229082-59-9 using catalytic methods or biocatalysis are gaining traction. Researchers are exploring solvent-free reactions and microwave-assisted synthesis to reduce environmental impact—a priority aligned with the UN Sustainable Development Goals (SDGs).

To conclude, tert-butyl N-2-amino-1-(3-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 2229082-59-9) exemplifies the intersection of medicinal chemistry and process optimization. Its versatility and drug-like properties position it as a pivotal building block in modern pharmaceutical innovation, addressing both scientific and industrial challenges.